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Cat. No.: B093542 Get Quote

Introduction

Sodium 1-aminonaphthalene-4-sulfonate, commonly known as sodium naphthionate, is a

crucial intermediate in the synthesis of a wide range of azo dyes. These dyes are extensively

utilized in the textile and leather industries for their vibrant colors and good fastness properties.

This document provides detailed application notes and experimental protocols for the use of

sodium naphthionate-derived dyes, with a specific focus on C.I. Acid Red 88, in the dyeing of

textiles and leather.

Application in Textile Dyeing
Azo dyes synthesized from sodium naphthionate are widely used for dyeing natural and

synthetic fibers. The process typically involves the in situ formation of the dye on the fiber or

the application of a pre-synthesized dye. The naphthol dyeing process is a common method

where the textile is first impregnated with a naphthol component and then treated with a

diazonium salt solution derived from an aromatic amine, such as sodium naphthionate, to

form an insoluble azo dye within the fibers.

Experimental Protocol: Dyeing of Cotton Fabric with a
Sodium Naphthionate-Derived Azo Dye
This protocol outlines the general procedure for dyeing cotton fabric using a two-step naphthol

dyeing process.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b093542?utm_src=pdf-interest
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Scoured and bleached cotton fabric

Naphthol AS

Sodium hydroxide (NaOH)

Sodium naphthionate

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Salt (Sodium chloride - NaCl)

Acetic acid

Soap solution

Step 1: Naphtholation (Impregnation)

Prepare the Naphthol AS solution by pasting the required amount of Naphthol AS with a

small amount of Turkey red oil and caustic soda solution.

Dilute the paste with cold water to the required volume.

Immerse the cotton fabric in the Naphthol AS solution at room temperature for 30 minutes

with occasional stirring to ensure even impregnation.

Remove the fabric and squeeze out the excess liquor uniformly.

Step 2: Diazotization of Sodium Naphthionate

Dissolve the required amount of sodium naphthionate in water.

Cool the solution to 0-5°C in an ice bath.

Add a cold solution of sodium nitrite with constant stirring.
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Slowly add pre-cooled hydrochloric acid to the mixture while maintaining the temperature

between 0-5°C. Stir for 20-30 minutes until a clear solution of the diazonium salt is formed.

Step 3: Development (Coupling)

Immerse the naphthol-impregnated cotton fabric in the cold diazonium salt solution.

Work the fabric in this developing bath for 20-30 minutes to allow for the coupling reaction to

form the azo dye within the cotton fibers.

The pH of the developing bath should be maintained in the acidic range (around pH 4-5).

Step 4: After-treatment

Rinse the dyed fabric thoroughly in cold water to remove any unfixed dye.

Treat the fabric with a dilute solution of acetic acid to neutralize any remaining alkali.

Soap the fabric at the boil in a 0.1% soap solution for 15-20 minutes to improve fastness

properties and remove surface dye particles.

Rinse the fabric thoroughly and dry.

Application in Leather Dyeing
Acid dyes derived from sodium naphthionate, such as C.I. Acid Red 88, are commonly used

for dyeing leather, particularly chrome-tanned leather.[1] These dyes form ionic bonds with the

amino groups in the collagen fibers of the leather, resulting in good color yield and fastness.

The dyeing process parameters such as pH, temperature, and dyeing auxiliaries play a crucial

role in achieving the desired shade and levelness.[2]

Experimental Protocol: Dyeing of Chrome-Tanned
Leather with C.I. Acid Red 88
This protocol describes a typical drum dyeing process for chrome-tanned leather using C.I.

Acid Red 88.[3]

Materials:
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Chrome-tanned leather (wet-blue)

C.I. Acid Red 88

Formic acid

Ammonia solution

Levelling agent

Fatliquor

Procedure:

Washing and Neutralization: Wash the wet-blue leather in a drum with water at 35°C.

Neutralize the leather to a pH of 5.0-5.5 with a suitable neutralizing agent.

Dyeing:

Drain the neutralization bath and add fresh water at 50-60°C.

Add the required amount of C.I. Acid Red 88 (dissolved in hot water) to the drum. The

amount of dye typically ranges from 1-5% based on the shaved weight of the leather.

Add a levelling agent to ensure even dye penetration.

Run the drum for 45-60 minutes.

Gradually add formic acid (diluted 1:10 with water) in two to three installments to lower the

pH to 3.5-4.0 for fixation of the dye. Run the drum for another 30 minutes after the final

acid addition.

Fatliquoring: Add the required fatliquor to the same bath and run the drum for 60 minutes to

soften the leather.

Fixation and Washing: Fix the dye and fatliquor by adding more formic acid to lower the pH

to around 3.2. Run for 30 minutes. Drain the bath and wash the leather thoroughly with

water.
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Drying and Finishing: The dyed leather is then processed for drying and subsequent finishing

operations.

Quantitative Data
The following tables summarize typical experimental parameters and expected fastness

properties for textiles and leather dyed with sodium naphthionate-derived azo dyes. The data

is indicative and can vary based on the specific dye, substrate, and processing conditions.

Table 1: Typical Dyeing Parameters for Cotton with Naphthol Dyes

Parameter Value

Naphthol AS Concentration 5-10 g/L

Sodium Hydroxide 5-10 mL/L (of 32°Tw)

Sodium Naphthionate 2-5% (on weight of fabric)

Sodium Nitrite 1-2% (on weight of fabric)

Hydrochloric Acid 3-6% (on weight of fabric)

Dyeing Temperature
25-30°C (Naphtholation), 0-5°C (Diazotization &

Development)

Dyeing Time 30 min (Naphtholation), 30 min (Development)

Liquor Ratio 1:20

Table 2: Typical Colorfastness Properties of Cotton Dyed with Naphthol Dyes
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Fastness Property Test Method Rating (1-5 Scale)

Light Fastness ISO 105-B02 4-5

Washing Fastness (Color

Change)
ISO 105-C06 4

Washing Fastness (Staining) ISO 105-C06 3-4

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 2-3

Perspiration Fastness (Acidic) AATCC 15 4

Perspiration Fastness

(Alkaline)
AATCC 15 3-4

Table 3: Typical Dyeing Parameters for Leather with C.I. Acid Red 88

Parameter Value

Dye Percentage (owf) 1-5%

Dyeing Temperature 50-60°C

Initial pH 5.0-5.5

Final pH (Fixation) 3.5-4.0

Dyeing Time 60-90 minutes

Liquor Ratio 1:10

Table 4: Typical Colorfastness Properties of Leather Dyed with Acid Azo Dyes
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Fastness Property Test Method Rating (1-5 Scale)

Light Fastness ISO 105-B02 4-5

Wash Fastness ISO 15702 4

Rubbing Fastness (Dry) ISO 11640 4-5

Rubbing Fastness (Wet) ISO 11640 3-4

Perspiration Fastness ISO 11641 4

Mandatory Visualizations
The following diagrams illustrate the key chemical reaction and experimental workflows

involved in the use of sodium naphthionate for dyeing.
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Figure 1: Synthesis of an Azo Dye from Sodium Naphthionate.
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Figure 2: Workflow for Naphthol Dyeing of Textiles.
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Figure 3: Workflow for Acid Dyeing of Leather.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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